Diethyl 4-chloropyridine-2,6-dicarboxylate
Overview
Description
Diethyl 4-chloropyridine-2,6-dicarboxylate is a chemical compound that is part of a broader class of pyridine derivatives. These compounds are of significant interest due to their potential applications in pharmaceuticals, agrochemicals, and as intermediates in organic synthesis. The structure of pyridine derivatives is characterized by a pyridine ring, which is a heterocyclic aromatic ring with one nitrogen atom and various substituents that can modify the compound's properties and reactivity.
Synthesis Analysis
The synthesis of diethyl 4-chloropyridine-2,6-dicarboxylate and its derivatives has been explored in several studies. For instance, the synthesis of deuterated compounds such as diethyl-4-D-pyridine-2,6-dicarboxylate was achieved by reductive debromination under a deuterium gas atmosphere using palladium black as a catalyst, indicating a method for isotopic labeling of these compounds . Additionally, novel multifunctional compounds with pyridine-2,6-dicarboxylic acid were synthesized by hydrolyzing esters prepared by coupling diethyl 4-hydroxypyridine-2,6-dicarboxylate to bis-halohydrocarbon or bis-halide, expanding the range of functionalized pyridine derivatives .
Molecular Structure Analysis
The molecular structure of pyridine derivatives is crucial for their chemical properties and potential applications. For example, the crystal structure of diethyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate, a related compound, was determined to be a member of the 1,4-dihydropyridine class of calcium blockers, with conformational features associated with activity . This highlights the importance of molecular structure in the biological activity of these compounds.
Chemical Reactions Analysis
Pyridine derivatives undergo various chemical reactions that are essential for their functionalization and application. For instance, diethyl 2-[(dimethylamino)methylene]-3-oxopentanedioate was transformed into substituted 2-amino-5-oxo-5,6-dihydropyrido[4,3-d]pyrimidine-8-carboxylates through a series of reactions involving guanidine hydrochloride, DMFDMA, and other reagents . These transformations showcase the reactivity of pyridine derivatives and their potential for creating diverse chemical structures.
Physical and Chemical Properties Analysis
The physical and chemical properties of diethyl 4-chloropyridine-2,6-dicarboxylate derivatives are influenced by their molecular structure. For example, the crystal structure of diethyl 4-(4-bromophenyl)-6-methylthieno[2,3-b]pyridine-2,5-dicarboxylate showed that the thieno[2,3-b]pyridine moiety is planar, which could affect its electronic properties and reactivity . Moreover, the synthesis and crystal structure of diethyl 1,4-dihydro-2,6-dimethyl-4-(4-methyl-1,2,3-thiadiazol-5-yl)pyridine-3,5-dicarboxylate revealed non-planar rings, which could influence the compound's biological activity .
Scientific Research Applications
- Scientific Field : Organic Synthesis, Agrochemical, Pharmaceutical, and Dyestuff Field .
- Summary of the Application : This compound is used as an important intermediate in the synthesis of various organic compounds. It plays a crucial role in the production of agrochemicals, pharmaceuticals, and dyestuffs .
- Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures would depend on the particular synthesis or production process being carried out. Unfortunately, the specific technical details or parameters are not provided in the sources .
- Results or Outcomes : The outcomes would also depend on the specific synthesis or production process. In general, the use of this compound as an intermediate can facilitate the production of various other compounds in the fields mentioned above .
The specific applications, methods of application or experimental procedures, and results or outcomes would depend on the particular synthesis or production process being carried out. Unfortunately, the specific technical details or parameters are not provided in the sources .
The specific applications, methods of application or experimental procedures, and results or outcomes would depend on the particular synthesis or production process being carried out. Unfortunately, the specific technical details or parameters are not provided in the sources .
Safety And Hazards
Future Directions
properties
IUPAC Name |
diethyl 4-chloropyridine-2,6-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO4/c1-3-16-10(14)8-5-7(12)6-9(13-8)11(15)17-4-2/h5-6H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQVRVZXJZVVBLW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC(=N1)C(=O)OCC)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80304639 | |
Record name | diethyl 4-chloropyridine-2,6-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80304639 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl 4-chloropyridine-2,6-dicarboxylate | |
CAS RN |
53389-01-8 | |
Record name | 2,6-Pyridinedicarboxylic acid, 4-chloro-, 2,6-diethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=53389-01-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 166604 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053389018 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 53389-01-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=166604 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | diethyl 4-chloropyridine-2,6-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80304639 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-diethyl 4-chloropyridine-2,6-dicarboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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